1-(3-(1,3-Benzodioxol-5-YL)acryloyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C21H22N2O4/c1-25-18-6-4-17(5-7-18)22-10-12-23(13-11-22)21(24)9-3-16-2-8-19-20(14-16)27-15-26-19/h2-9,14H,10-13,15H2,1H3/b9-3+
• InChI Key: LXFFLXZLJFRNNO-YCRREMRBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

1-(3-(1,3-Benzodioxol-5-YL)acryloyl)-4-(4-methoxyphenyl)piperazine, or MBDA, is a synthetic compound that has been used in research applications for many years. It is a member of the class of benzodioxoles, which are compounds that contain a benzene ring with two oxygen atoms attached. MBDA is a versatile compound that has many applications in scientific research, including as a substrate for enzyme studies, as a reagent for chemical synthesis, and as a model for the study of biological processes.

Scientific Research Applications

Synthesis and Structure-Activity Relationship

• Synthesis and Behavioral Effects : A study by Mokrosz et al. (1994) explored the synthesis of a set of 4-alkyl-1-(o-methoxyphenyl)piperazines, demonstrating the influence of the benzotriazole moiety on 5-HT1A and 5-HT2 receptor affinity. This research contributes to understanding the chemical properties and potential therapeutic applications of similar compounds (Mokrosz et al., 1994).

Antidepressant Drug Development

• Potential Antidepressant Properties : Martinez et al. (2001) synthesized new derivatives of 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane, targeting dual activity at 5-HT1A serotonin receptors and serotonin transporter. These findings suggest a path for developing new antidepressant drugs with a novel mechanism of action (Martínez et al., 2001).

Molecular Structure Analysis

• Molecular Conformation and Intermolecular Interactions : Mahesha et al. (2019) studied three closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines. They found that despite similar molecular conformations, different intermolecular interactions were present, which is crucial for understanding the chemical behavior and potential applications of related compounds (Mahesha et al., 2019).

Computational Studies and Molecular Docking

• Density Functional Theory (DFT) Calculations : Kumara et al. (2017) performed computational DFT calculations on novel 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives. This study aids in predicting the reactivity and interactions of similar compounds, providing a theoretical basis for further research (Kumara et al., 2017).

Pharmacological Activity

• Identification of Metabolites and Enzymatic Reactions : A study by Song et al. (2014) identified the metabolic pathway and metabolites of a compound similar in structure, KRO-105714, using high-resolution tandem mass spectroscopy. This research is significant for understanding the metabolism and potential therapeutic applications of related compounds (Song et al., 2014).